Cas no 51097-60-0 (4-Octenedial)

4-Octenedial structure
4-Octenedial structure
Product Name:4-Octenedial
CAS No:51097-60-0
MF:C8H12O2
MW:140.179682731628
CID:377041
PubChem ID:5283333
Update Time:2025-04-19

4-Octenedial Chemical and Physical Properties

Names and Identifiers

    • 4-Octenedial
    • Oct-4-ene-1,8-dial
    • (4E)-oct-4-enedial
    • EINECS 256-965-5
    • LMFA06000038
    • 51097-60-0
    • CHEBI:195729
    • (E)-oct-4-enedial
    • SCHEMBL7574060
    • Inchi: 1S/C8H12O2/c9-7-5-3-1-2-4-6-8-10/h1-2,7-8H,3-6H2/b2-1+
    • InChI Key: IPKANKUZIOETCW-OWOJBTEDSA-N
    • SMILES: O=CCC/C=C/CCC=O

Computed Properties

  • Exact Mass: 140.08376
  • Monoisotopic Mass: 140.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 0.3

Experimental Properties

  • Density: 0.941
  • Boiling Point: 231.3°Cat760mmHg
  • Flash Point: 84.1°C
  • Refractive Index: 1.444
  • PSA: 34.14
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